1-Boc-4-(2,3-dihydrobenzo[b][1,4]dioxin-6-ylsulfonyl)piperazine

• Molecular Formula: C17H24N2O6S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: tert-butyl 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H24N2O6S/c1-17(2,3)25-16(20)18-6-8-19(9-7-18)26(21,22)13-4-5-14-15(12-13)24-11-10-23-14/h4-5,12H,6-11H2,1-3H3
• InChI Key: IHMDJBBPVFCFLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)OCCO3

Description

1-Boc-4-(2,3-dihydrobenzo[b][1,4]dioxin-6-ylsulfonyl)piperazine is a useful research compound. Its molecular formula is C17H24N2O6S and its molecular weight is 384.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Boc-piperazine (250 mg, 1.34 mmol, 1 equiv.) was dissolved in dichloromethane (2.5 mL) and cooled in an ice bath under nitrogen atmosphere. Triethylamine (375 μl, 2.68 mmol, 2.0 equiv.) was added followed by portionwise addition of 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonyl chloride (346 mg, 1.48 mmol, 1.1 equiv.). The reaction was stirred in the ice bath for one hour, then quenched with saturated aqueous ammonium chloride (˜3 mL). The organic layer was washed twice with saturated ammonium chloride, once with brine, dried over sodium sulfate and concentrated in vacuo and then purified on silica gel chromatography using a 95/5-5/95, hexane/EtOAc (v/v) gradient to give 1-boc-4-(2,3-dihydrobenzo[b][1,4]dioxin-6-ylsulfonyl)piperazine as a white powder (516 mg, 89% yield).